Cas no 1783992-21-1 (2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one)

• Product Name: 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one
• CAS No: 1783992-21-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6272874
• PubChem ID: 82408245
• Update Time: 2025-06-15

2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one
• EN300-1797419
• 1783992-21-1
• 2-(methylamino)-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-one

• Inchi： 1S/C9H15N3O/c1-7(2)12-6-8(4-11-12)9(13)5-10-3/h4,6-7,10H,5H2,1-3H3
• InChI Key： QIFPLEAVMBGYHM-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one

Introduction to 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one (CAS No. 1783992-21-1)

2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1783992-21-1, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The unique arrangement of functional groups in its molecular structure, including a methylamino substituent, a propan-2-yl side chain, and a pyrazol core, makes it a promising candidate for further investigation in drug discovery and development.

The pyrazole scaffold is particularly noteworthy in medicinal chemistry due to its prevalence in biologically active molecules. Pyrazole derivatives are known for their versatility in interacting with various biological targets, including enzymes and receptors. The presence of the methylamino group at the 2-position and the propan-2-yl group at the 1-position of the pyrazole ring introduces additional pharmacophoric elements that can modulate the compound's biological activity. These modifications have been strategically incorporated to enhance binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of such complex molecules more efficiently. The structural features of 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one make it an attractive scaffold for designing molecules with specific pharmacological properties. For instance, the methylamino group can serve as a hydrogen bond acceptor or donor, while the propan-2-yl side chain can influence the compound's solubility and metabolic stability. These properties are essential for optimizing drug-like characteristics, such as bioavailability and pharmacokinetics.

In the context of current research, this compound has been investigated for its potential applications in treating various diseases. Studies have suggested that derivatives of pyrazole can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific modifications present in 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one may contribute to its ability to interact with biological targets involved in these pathological processes. For example, the methylamino group could potentially interact with amino acid residues in protein targets, while the pyrazol core provides a rigid framework that enhances binding specificity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only facilitate the preparation of the target molecule but also allow for structural modifications to explore new chemical space.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is crucial for designing effective therapeutic agents. The pyrazol core of 2-(methylamino)-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one has been extensively studied for its role in modulating biological pathways. Researchers have leveraged this scaffold to develop molecules with improved pharmacological profiles. The incorporation of additional functional groups, such as the methylamino and propan-2-yl substituents, further enhances its potential as a drug candidate by fine-tuning its interactions with biological targets.

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that pyrazole derivatives may have utility in agrochemicals and material science due to their structural versatility. The ability to modify different parts of the molecule allows chemists to tailor its properties for specific applications. For instance, variations in substitution patterns can influence solubility, stability, and reactivity, making it adaptable for diverse industrial uses.

In conclusion,2-(methylamino)-1-1-(propan-2-y l)-1H-pyrazol -4 -ylethan - 1 -one (CAS No. 178399 2 -21 - 1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives,the field of medicinal chemistry will undoubtedly benefit from further exploration of its pharmacological potential.